Superior Field Attraction of 6Z,9Z-Tricosadiene vs. Monoenes and Trienes
6Z,9Z-Tricosadiene demonstrates significant male attraction as a primary component, whereas closely related alkenes like (Z)-9-tricosene and (Z)-9-pentacosene show inconclusive or lower activity. In field trials targeting *Eurytoma amygdali*, the 6Z,9Z-tricosadiene and 6Z,9Z-pentacosadiene blend provided maximum catch, while addition of the alkenes did not enhance results [1]. This contrasts with (3Z,6Z,9Z)-tricosatriene, which is not attractive alone and requires a primary aldehyde component to function [2].
| Evidence Dimension | Field Attractancy (Trap Catch) |
|---|---|
| Target Compound Data | Attractive individually at 10-30 mg/trap; Maximum catch with 7:3 blend of C23:2 and C25:2 (10 mg total) [1] |
| Comparator Or Baseline | (Z)-9-tricosene, (Z)-9-pentacosene: Inconclusive addition effect [1]; (3Z,6Z,9Z)-tricosatriene: Not attractive by itself, acts only as synergist [2] |
| Quantified Difference | Target compound is a primary attractant; comparators are either non-attractive or secondary synergists |
| Conditions | Field trials in almond orchards (Greece) using baited rubber septa in adhesive traps [1] |
Why This Matters
Procurement of 6Z,9Z-tricosadiene is essential for stand-alone attraction assays or as the base component of a proven binary blend; triene analogs require co-formulation and are ineffective in single-component lures.
- [1] Mazomenos, B. E., Athanassiou, C. G., Kavallieratos, N., & Milonas, P. (2004). Evaluation of the major female Eurytoma amygdali sex pheromone components, (Z,Z)-6,9-tricosadiene and (Z,Z)-6,9-pentacosadiene for male attraction in field tests. Journal of Chemical Ecology, 30(6), 1245–1255. View Source
- [2] Francke, W., & Schulz, S. (2010). Comprehensive Natural Products II: Chemistry and Biology, Volume 4: Chemical Ecology. (Z)-9-Tricosene - an overview. ScienceDirect. View Source
